Cas no 38461-79-9 (7-oxoazepane-4-carboxylic acid)

• Product Name: 7-oxoazepane-4-carboxylic acid
• CAS No: 38461-79-9
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 4650481
• PubChem ID: 22661689
• Update Time: 2024-03-01

7-oxoazepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-4-carboxylic acid, hexahydro-7-oxo-
• 7-oxoazepane-4-carboxylic acid

• Inchi： 1S/C7H11NO3/c9-6-2-1-5(7(10)11)3-4-8-6/h5H,1-4H2,(H,8,9)(H,10,11)
• InChI Key： OBFVZDIXAGVZLZ-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams